molecular formula C13H9ClN2O2 B8740265 5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine

Cat. No.: B8740265
M. Wt: 260.67 g/mol
InChI Key: TYFRVQWVBDOBLC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-2-(4-methoxyphenyl)oxazolo[5,4-B]pyridine is a useful research compound. Its molecular formula is C13H9ClN2O2 and its molecular weight is 260.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H9ClN2O2

Molecular Weight

260.67 g/mol

IUPAC Name

5-chloro-2-(4-methoxyphenyl)-[1,3]oxazolo[5,4-b]pyridine

InChI

InChI=1S/C13H9ClN2O2/c1-17-9-4-2-8(3-5-9)12-15-10-6-7-11(14)16-13(10)18-12/h2-7H,1H3

InChI Key

TYFRVQWVBDOBLC-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=NC3=C(O2)N=C(C=C3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

N-(2,6-Dichloro-pyridin-3-yl)-4-methoxy-benzamide (3.86 g, 13.0 mmol) and K2CO3 (1.80 g, 13 mmol) were combined in DMF (15 mL) and heated by microwave to 160° C. for 30 minutes. The resulting mixture was poured into water (100 mL) causing the formation of a precipitate which was collected by filtration and washed with additional water before drying overnight in vacuo. The resulting solid was purified with silica gel flash chromatography (0-60% EtOAc in hexanes) to afford 5-chloro-2-(4-methoxy-phenyl)-oxazolo[5,4-b]pyridine (2.0 g, 7.67 mmol, 59.1% yield) which was used in subsequent reactions without further purification. ES MS (M+H+)=261.
Name
N-(2,6-Dichloro-pyridin-3-yl)-4-methoxy-benzamide
Quantity
3.86 g
Type
reactant
Reaction Step One
Name
Quantity
1.8 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Quantity
15 mL
Type
solvent
Reaction Step Four

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